Cas no 27830-77-9 (2H-1,3-Oxazin-2-one,tetrahydro-4,4,6-trimethyl-)
2H-1,3-Oxazin-2-one,tetrahydro-4,4,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Oxazin-2-one,tetrahydro-4,4,6-trimethyl-
- 4,4,6-trimethyl-1,3-oxazinan-2-one
- (6S)-4,4,6-trimethyl-1,3-oxazinan-2-one
- 4,4,6-Trimethyl-[1,3]oxazinan-2-one
- 4,4,6-trimethyl-tetrahydro-[1,3]oxazin-2-one
- AC1L620X
- AC1Q6HC6
- NSC141398
- STOCK1S-64350
- 27830-77-9
- UUQAANCLLJCVDK-UHFFFAOYSA-N
- HMS2156N15
- DTXSID20301147
- AKOS000538738
- 2H-1,3-Oxazin-2-one, tetrahydro-4,4,6-trimethyl-
- CHEMBL1449469
- AKOS022103599
- SMR000008778
- BAS 00381728
- EN300-6482956
- HMS1671F16
- 4,4,6-Trimethyltetrahydro-1,3-oxazin-2-one
- 4,4,6-Trimethyl-1,3-oxazinan-2-one #
- CBA83077
- starbld0041940
- CS-0256408
- MLS000029256
- NSC-141398
-
- Inchi: 1S/C7H13NO2/c1-5-4-7(2,3)8-6(9)10-5/h5H,4H2,1-3H3,(H,8,9)
- InChI Key: UUQAANCLLJCVDK-UHFFFAOYSA-N
- SMILES: O1C(NC(C)(C)CC1C)=O
Computed Properties
- Exact Mass: 143.09469
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2H-1,3-Oxazin-2-one,tetrahydro-4,4,6-trimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6482956-0.05g |
4,4,6-trimethyl-1,3-oxazinan-2-one |
27830-77-9 | 95% | 0.05g |
$226.0 | 2023-05-30 | |
| Enamine | EN300-6482956-0.1g |
4,4,6-trimethyl-1,3-oxazinan-2-one |
27830-77-9 | 95% | 0.1g |
$337.0 | 2023-05-30 | |
| Enamine | EN300-6482956-0.25g |
4,4,6-trimethyl-1,3-oxazinan-2-one |
27830-77-9 | 95% | 0.25g |
$481.0 | 2023-05-30 | |
| Enamine | EN300-6482956-0.5g |
4,4,6-trimethyl-1,3-oxazinan-2-one |
27830-77-9 | 95% | 0.5g |
$758.0 | 2023-05-30 | |
| Enamine | EN300-6482956-1.0g |
4,4,6-trimethyl-1,3-oxazinan-2-one |
27830-77-9 | 95% | 1g |
$971.0 | 2023-05-30 | |
| Enamine | EN300-6482956-2.5g |
4,4,6-trimethyl-1,3-oxazinan-2-one |
27830-77-9 | 95% | 2.5g |
$1903.0 | 2023-05-30 | |
| Enamine | EN300-6482956-5.0g |
4,4,6-trimethyl-1,3-oxazinan-2-one |
27830-77-9 | 95% | 5g |
$2816.0 | 2023-05-30 | |
| Enamine | EN300-6482956-10.0g |
4,4,6-trimethyl-1,3-oxazinan-2-one |
27830-77-9 | 95% | 10g |
$4176.0 | 2023-05-30 | |
| Aaron | AR002VK3-50mg |
2H-1,3-Oxazin-2-one, tetrahydro-4,4,6-trimethyl- |
27830-77-9 | 95% | 50mg |
$336.00 | 2025-01-21 | |
| Aaron | AR002VK3-100mg |
2H-1,3-Oxazin-2-one, tetrahydro-4,4,6-trimethyl- |
27830-77-9 | 95% | 100mg |
$489.00 | 2025-01-21 |
2H-1,3-Oxazin-2-one,tetrahydro-4,4,6-trimethyl- Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 2H-1,3-Oxazin-2-one,tetrahydro-4,4,6-trimethyl-
2H-1,3-Oxazin-2-one, tetrahydro-4,4,6-trimethyl- (CAS No. 27830-77-9): An Overview and Recent Advances
2H-1,3-Oxazin-2-one, tetrahydro-4,4,6-trimethyl- (CAS No. 27830-77-9) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound, also known as tetrahydro-4,4,6-trimethyl-1,3-oxazin-2-one, is characterized by its unique molecular structure and chemical properties. Its potential in drug discovery and development has been a subject of extensive research in recent years.
The molecular formula of tetrahydro-4,4,6-trimethyl-1,3-oxazin-2-one is C9H16N2O2, and it has a molecular weight of 180.23 g/mol. The compound is a colorless to pale yellow liquid with a boiling point of approximately 150°C at 0.5 mmHg. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol and acetone.
The tetrahydro-4,4,6-trimethyl-1,3-oxazin-2-one molecule features a six-membered ring with an oxazine core and three methyl groups attached to the 4th and 6th positions. This structure provides the compound with unique reactivity and stability characteristics that make it valuable in various synthetic transformations. The presence of the oxazine ring and the methyl groups enhances its potential as a building block for more complex molecules.
In the realm of medicinal chemistry, tetrahydro-4,4,6-trimethyl-1,3-oxazin-2-one has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have investigated its potential as an intermediate in the synthesis of antiviral agents. The compound's ability to undergo selective functionalization reactions has been leveraged to create derivatives with enhanced biological activity.
One notable application of tetrahydro-4,4,6-trimethyl-1,3-oxazin-2-one is in the field of cancer research. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anticancer properties against several human cancer cell lines. The researchers found that these derivatives can effectively inhibit cell proliferation and induce apoptosis through multiple mechanisms, including disruption of cell cycle progression and induction of DNA damage.
Beyond its medicinal applications, tetrahydro-4,4,6-trimethyl-1,3-oxazin-2-one has also found use in materials science. Its unique chemical properties make it suitable for the synthesis of polymers with specific functionalities. For example, researchers at the Massachusetts Institute of Technology have utilized this compound to develop novel polymer coatings with enhanced thermal stability and mechanical strength. These coatings have potential applications in various industries, including electronics and aerospace.
The synthetic routes for tetrahydro-4,4,6-trimethyl-1,3-oxazin-2-one have been well-documented in the literature. One common method involves the cyclization of an appropriate amine and carbonyl compound under mild conditions. This reaction can be catalyzed by various acids or bases to achieve high yields and selectivity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and energy consumption.
In terms of safety and handling, tetrahydro-4,4,6-trimethyl-1,3-oxazin-2-one should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact or inhalation. It is important to follow all relevant safety guidelines and regulations when working with this chemical.
The future outlook for tetrahydro-4,4,6-trimethyl-1,3-oxazin-2-one is promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely that we will see even more innovative uses in fields such as pharmaceuticals, materials science, and beyond.
27830-77-9 (2H-1,3-Oxazin-2-one,tetrahydro-4,4,6-trimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)